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Abstract
The ability to continuously culture the asexual erythrocytic stages of Plasmodium falciparum

has been a cornerstone of malaria research for decades, underpinning major advances in drug

discovery, immunology, and molecular biology. First established by Trager and Jensen in 1976,

the methodology allows for the propagation of malaria parasites outside the human host,

providing a critical and reproducible resource for the scientific community.[1][2][3][4] This guide

provides a detailed overview of the core principles and step-by-step protocols for the

successful initiation, maintenance, synchronization, and cryopreservation of P. falciparum

cultures. It is designed for researchers, scientists, and drug development professionals seeking

to establish or optimize malaria culture systems in their laboratories.

Core Principles of Asexual Stage Culture
The in vitro culture of P. falciparum simulates the microenvironment of human blood.[3][4]

Success hinges on meticulously controlling three key components: the host cells (erythrocytes),

the nutrient medium, and the gaseous atmosphere.
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The Host Cell: Human Erythrocytes
P. falciparum is an obligate intracellular parasite of human red blood cells (RBCs).

Sourcing: Human whole blood or packed RBCs (less than 2 weeks old) are required. Blood

should be collected in anticoagulant solutions like Acid-Citrate-Dextrose (ACD) or Citrate-

Phosphate-Dextrose (CPD).[5] Heparin is generally avoided as it can interfere with parasite

invasion.[5][6] All blood products must be sourced ethically and screened for blood-borne

pathogens.[1]

Preparation: Before use, the buffy coat, containing leukocytes and platelets, must be

removed as it can phagocytose parasites and interfere with culture growth. This is achieved

by aspiration after centrifugation.[5] The RBCs are then washed multiple times in an

incomplete culture medium (e.g., RPMI-1640 without serum) to remove remaining plasma

and white cells. Washed RBCs can be stored as a 50% hematocrit suspension in a complete

medium at 4°C for up to two weeks.[1][5]

The Culture Medium: A Nutrient-Rich Environment
The standard culture medium is based on RPMI-1640, a rich basal medium developed for

mammalian cell culture, supplemented to meet the specific metabolic needs of the parasite.[3]

[4]

Basal Medium: RPMI-1640 with 25 mM HEPES buffer is the most common choice.[7] The

HEPES provides pH stability, which is critical as parasite metabolism produces acidic

byproducts (e.g., lactic acid).

Buffering System: In addition to HEPES, sodium bicarbonate (NaHCO₃) is added.[8] This

works in concert with the high CO₂ atmosphere to form a physiological bicarbonate buffering

system, maintaining the culture pH between 7.2 and 7.4.[5]

Energy Source: The medium is supplemented with additional D-glucose, the primary energy

source for the parasite.[5][9]

Nucleic Acid Precursor:P. falciparum cannot synthesize purines de novo and relies on

salvaging them from the host. Therefore, the medium must be supplemented with

hypoxanthine.[1][9][10]
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Serum or Serum Alternatives: This is arguably the most critical and variable component.

Human Serum: Pooled human serum (Type A+ or AB) at 5-10% is the traditional

supplement.[1] It provides essential fatty acids, lipids, and other growth factors. Serum

must be heat-inactivated (56°C for 30 minutes) to destroy complement proteins.[1] Pooling

serum from multiple donors helps to normalize variability.[5]

AlbuMAX™: Lipid-enriched bovine serum albumin (e.g., AlbuMAX I or II) is a widely used

serum substitute.[11][12] It offers advantages in terms of reduced cost, lower batch-to-

batch variation, and elimination of human-derived pathogens.[9][12] However, some

parasite strains may grow slower in AlbuMAX compared to human serum, and it can affect

the outcomes of drug sensitivity assays for certain compounds.[11][12][13]

The Gaseous Atmosphere & Temperature
The parasite thrives in a microaerophilic environment that mimics the conditions within venous

circulation.

Gas Mixture: A specific gas mixture of low oxygen (1-5% O₂), high carbon dioxide (3-5%

CO₂), and balanced with nitrogen (90-96% N₂) is required.[5][14] This atmosphere is crucial

for parasite metabolism and for maintaining the pH via the bicarbonate buffering system.

Methods for Gassing: This can be achieved by flushing culture flasks with a pre-mixed gas

cylinder or by using a candle jar, where a burning candle consumes O₂ and produces CO₂

until it extinguishes at approximately 5% CO₂.[7][14]

Temperature: Cultures are maintained at a constant 37°C.[3][4]

Detailed Protocols & Methodologies
Safety Precaution:Plasmodium falciparum is a Biosafety Level 2+ or 3 pathogen, depending on

local regulations. All culturing must be performed in a certified biosafety cabinet using

appropriate personal protective equipment and aseptic techniques.[5]

Preparation of Complete Culture Medium (cRPMI)
This protocol describes the preparation of 500 mL of cRPMI with 10% human serum.

Adjustments can be made for AlbuMAX supplementation (typically 0.5%).
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Component
Stock
Concentration

Volume to Add to
500mL RPMI

Final
Concentration

RPMI-1640 with

25mM HEPES
- ~437.5 mL -

Human Serum (Heat-

Inactivated)
- 50 mL 10%

Sodium Bicarbonate 7.5% (w/v) 15 mL ~0.2%

Hypoxanthine 10 mM 5 mL 100 µM

Gentamicin 10 mg/mL 1.25 mL 25 µg/mL

Total Volume 500 mL

Table 1: Formulation

for Complete RPMI

(cRPMI).

Procedure:

Work in a sterile biosafety cabinet.

To a sterile 500 mL bottle of RPMI-1640 containing 25 mM HEPES, add the required

volumes of sterile-filtered stock solutions of sodium bicarbonate, hypoxanthine, and

gentamicin.[15]

Add 50 mL of heat-inactivated, sterile-filtered human serum.

The complete medium can be stored at 4°C for up to two weeks. Warm to 37°C before use.

Protocol: Routine Maintenance of Asexual Cultures
The goal is to maintain a healthy, continuously growing parasite population by providing fresh

nutrients and erythrocytes, while keeping the parasitemia (percentage of infected RBCs) within

an optimal range (typically 1-8%).

Materials:
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Culture flasks (25 cm² or 75 cm²)

Complete culture medium (cRPMI), pre-warmed to 37°C

Washed, uninfected RBCs (50% hematocrit stock)

Microscope slides, methanol, and Giemsa stain

Daily Procedure:

Examine the culture flask. A healthy culture will have a layer of settled RBCs with clear,

reddish-pink supernatant medium. A yellowish, acidic medium indicates high metabolic

activity and the need for an immediate medium change.

Gently swirl the flask to resuspend the RBCs.

Using a sterile pipette, remove a small aliquot (10-20 µL) to prepare a thin blood smear for

Giemsa staining.

Allow the remaining cells in the flask to settle or centrifuge the culture at ~800 x g for 5

minutes.

Aspirate the old supernatant medium and replace it with an equal volume of fresh, pre-

warmed cRPMI.[5]

Gently resuspend the cells and return the flask to the 37°C incubator after gassing.

While the culture is incubating, fix the blood smear with methanol and stain with 10%

Giemsa solution.[5]

Determine the parasitemia by counting the number of infected RBCs per 1,000-2,000 total

RBCs under a light microscope.

Splitting the Culture (Sub-culturing): When the parasitemia exceeds 5-8%, the culture must be

diluted (split) with fresh RBCs to prevent parasite death from nutrient depletion and waste

accumulation.
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Calculation Example: You have a 10 mL culture at 3% hematocrit with 8% parasitemia. You

want to reduce the parasitemia to 1% and set up a new 10 mL culture.

Volume of old culture needed: (Target Parasitemia / Current Parasitemia) x Total Volume =

(1% / 8%) x 10 mL = 1.25 mL.

Volume of fresh RBCs needed: A 10 mL culture at 3% hematocrit requires 0.3 mL of

packed RBCs. This is equivalent to 0.6 mL of a 50% RBC stock.

Procedure: In a new flask, combine 1.25 mL of the old culture suspension, the required

volume of fresh RBCs (calculated based on the desired final hematocrit), and add fresh

cRPMI to a final volume of 10 mL.
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Figure 1: General workflow for the daily maintenance and sub-culturing of asexual P.

falciparum.

Protocol: Synchronization of Asexual Cultures
In vitro cultures are naturally asynchronous, meaning all life cycle stages (rings, trophozoites,

and schizonts) are present simultaneously.[1] Many experiments require a population of

parasites at the same developmental stage. Sorbitol synchronization is the most common

method, selectively lysing mature-stage parasites (trophozoites and schizonts) while sparing

the ring stages.[16]

Principle: As the parasite matures, it increases the permeability of the host erythrocyte

membrane to small polyols like sorbitol.[1] Exposure to an isotonic 5% sorbitol solution causes

an osmotic shock and lysis of RBCs infected with mature stages, while ring-infected and

uninfected RBCs remain intact.[5][16]
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Method Principle
Target Stage
Isolated

Advantages Disadvantages

5% Sorbitol Lysis
Osmotic lysis of

mature stages
Rings

Simple, rapid,

and highly

effective for

isolating rings.[2]

Kills mature

stages, resulting

in a temporary

loss of biomass.

Percoll Gradient
Density gradient

centrifugation
Mature Schizonts

Isolates viable,

highly mature

schizonts for

invasion assays.

More technically

complex and

time-consuming.

Plasmagel/Gelof

usine

Differential

sedimentation

Trophozoites/Sc

hizonts

Enriches for

mature stages

without

centrifugation.[1]

[5]

Can be less pure

than Percoll;

requires specific

reagents.

Table 2:

Comparison of

Common

Synchronization

Methods.

Procedure for Sorbitol Synchronization:

Select a culture with a high proportion of ring-stage parasites (ideally >50%).

Transfer the culture to a sterile centrifuge tube and spin at 800 x g for 5 minutes. Aspirate the

supernatant.

Resuspend the cell pellet in 5-10 volumes of pre-warmed (37°C), sterile 5% (w/v) D-Sorbitol

solution.[1]

Incubate at 37°C for 10 minutes.[1]

Centrifuge at 800 x g for 5 minutes. You may see a red, hemoglobin-filled supernatant from

the lysed cells.
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Carefully aspirate the sorbitol solution.

Wash the remaining cell pellet twice with a large volume of warm, incomplete RPMI to

remove residual sorbitol and hemoglobin.

Resuspend the final pellet in fresh cRPMI, add fresh RBCs if necessary, and return to the

incubator. The culture should now consist almost entirely of ring-stage parasites.[16] For a

highly synchronous culture, this procedure can be repeated after 48 hours.[1]

Synchronization Workflow
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Figure 2: Step-by-step workflow for synchronizing P. falciparum cultures using the 5% sorbitol

method.
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Protocol: Cryopreservation and Thawing
Cryopreservation allows for the long-term storage of parasite stocks, ensuring reproducibility

and providing a backup.[17][18] The process involves replacing intracellular water with a

cryoprotectant to prevent ice crystal formation, which would damage the cells.

Cryopreservation Procedure:

Select a healthy, high-parasitemia culture, preferably at the ring stage, as these survive

freezing best.[5]

Centrifuge the culture and measure the volume of the packed red cells (pRBCs).

Prepare the cryoprotectant solution (e.g., Glycerolyte 57). A common lab-made solution is

28% glycerol, 3% sorbitol, and 0.65% NaCl in water, sterile filtered.[5]

Slowly, drop by drop, add an equal volume of the cryoprotectant solution to the pRBCs,

mixing gently.[5]

Aliquot the mixture (0.5-1.0 mL) into labeled cryovials.

Freeze rapidly by plunging the vials directly into liquid nitrogen for long-term storage.[5]

Thawing Procedure: Rapid thawing with stepwise removal of the cryoprotectant is critical for

parasite recovery.[5][19]

Prepare sterile thawing solutions: 12% NaCl, 1.6% NaCl, and 0.9% NaCl with 0.2% glucose.

[5]

Remove a cryovial from liquid nitrogen and thaw it quickly in a 37°C water bath until just a

small ice crystal remains.[5]

Immediately transfer the contents to a sterile centrifuge tube.

Step 1 (Hypertonic Lysis): For each 1 mL of thawed blood, add 0.2 mL of 12% NaCl

dropwise while gently mixing. Let stand for 3 minutes. This step lyses the cryopreserved

RBCs, releasing the parasites.
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Step 2 (Isotonic Restoration): Add 10 volumes (relative to the original thawed volume) of

1.6% NaCl dropwise.[5]

Centrifuge at 800 x g for 5 minutes and discard the supernatant.

Step 3 (Final Wash): Gently resuspend the pellet in 0.9% NaCl with glucose, then centrifuge

again.

Discard the supernatant and resuspend the small parasite pellet in a small volume of cRPMI.

Add this to a new culture flask containing fresh washed RBCs (at 3-5% hematocrit) and

cRPMI.

Monitor the culture daily for the appearance of new parasites. It may take several days to a

week for the culture to recover.

Quality Control and Troubleshooting
Maintaining high-quality, reproducible cultures requires constant vigilance.

Sterility: Aseptic technique is paramount. Regularly check cultures for signs of bacterial or

fungal contamination (e.g., cloudy medium, rapid pH changes). The routine use of an

antibiotic like gentamicin helps prevent bacterial growth.[5]

Mycoplasma Contamination: Mycoplasma is a common, insidious contaminant of cell

cultures that is not visible by light microscopy and is resistant to many antibiotics.[20][21] It

can alter parasite growth and metabolism, confounding experimental results.[22] Cultures

should be tested for mycoplasma regularly using PCR-based kits or Hoechst DNA staining.

[23][24] If a culture is found to be positive, it is best to discard it and restart from a clean,

cryopreserved stock.[23]

Culture Health: Monitor parasitemia and parasite morphology daily. A "crashing" culture may

show low multiplication rates, pyknotic (dead) parasites, and an acidic medium.
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Problem Possible Cause(s) Recommended Solution(s)

Low Parasitemia / Slow

Growth
Poor quality serum/AlbuMAX.

Test a new batch of

serum/AlbuMAX.

Old or poor quality RBCs.
Use fresh RBCs (less than 2

weeks old).

Incorrect gas mixture or pH.

Check gas supply and

incubator settings; ensure

medium pH is ~7.4.

Mycoplasma contamination.
Test for mycoplasma. Discard

culture if positive.

Culture "Crashing" Parasitemia too high (>10%).

Split the culture more

frequently to maintain lower

parasitemia.

Medium exhausted / pH too

low.

Change the medium daily, or

twice daily for high-density

cultures.

Bacterial/fungal contamination.
Discard the culture and start

from a clean stock.

Difficulty Recovering from

Thaw
Poor freezing technique.

Ensure culture was at ring

stage and cryoprotectant was

added slowly.

Incorrect thawing procedure.

Follow the stepwise NaCl

protocol precisely; perform

steps quickly.

Table 3: Common

Troubleshooting Guide for P.

falciparum Culture.
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While this guide focuses on asexual culture, the same foundational principles are extended to

more complex lifecycle stages.

Gametocyte Culture: The sexual stages responsible for transmission to mosquitoes can be

generated in vitro from asexual cultures.[25][26] This typically involves inducing

gametocytogenesis by stressing the asexual culture (e.g., allowing parasitemia to remain

high) and then clearing the remaining asexual parasites with inhibitors like N-acetyl-

glucosamine or heparin.[6][27] Gametocyte culture is essential for developing transmission-

blocking drugs and vaccines.[26]

High-Throughput Culture: For large-scale drug screening, culture methods are adapted to

96- or 384-well microplate formats. Parasite growth is often measured using fluorescent

DNA-binding dyes (e.g., SYBR Green I) or enzyme-based assays (e.g., pLDH).[28]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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